Cas no 74772-16-0 (Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate)
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate is a heterocyclic compound featuring both pyrrole and thiophene moieties, making it a versatile intermediate in organic synthesis. Its unique structure enables applications in pharmaceuticals, agrochemicals, and materials science, particularly in the development of bioactive molecules and conjugated systems. The ester functional group enhances reactivity, facilitating further derivatization, while the electron-rich heterocycles contribute to its utility in cross-coupling reactions. This compound is valued for its stability, synthetic flexibility, and potential as a building block for complex molecular architectures. Its well-defined chemical properties ensure consistent performance in research and industrial applications.

74772-16-0 structure
Product name:Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
- 3-(1-Pyrrolo)thiophene-2-carboxylic acid methyl eser
- Methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate
- methyl 3-pyrrol-1-ylthiophene-2-carboxylate
- methyl 3-pyrrolylthiophene-2-carboxylate
- HMS550O07
- MFCD00053052
- DTXSID60334999
- HMS3445A03
- FT-0628473
- CCG-138874
- ChemDiv2_003092
- J-522068
- SCHEMBL8875381
- Methyl 3-(1-pyrrolo)thiophene-2-carboxylate
- 3-(1-pyrrolyl)-2-thiophenecarboxylic acid methyl ester
- 1R-0138
- HMS1377M12
- ZCA77216
- A838222
- Methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate #
- CS-0314570
- Maybridge1_003307
- AKOS005069745
- methyl 3-(pyrrol-1-yl)thiophene-2-carboxylate
- 74772-16-0
- DB-055907
- Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate
-
- MDL: MFCD00053052
- Inchi: InChI=1S/C10H9NO2S/c1-13-10(12)9-8(4-7-14-9)11-5-2-3-6-11/h2-7H,1H3
- InChI Key: FYNQCKPHPLFYDN-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C=CS1)N2C=CC=C2
- BRN: 4679860
Computed Properties
- Exact Mass: 207.03500
- Monoisotopic Mass: 207.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 59.5A^2
- Surface Charge: 0
- XLogP3: 2.2
Experimental Properties
- Color/Form: White or cream powder
- Density: 1.4±0.1 g/cm3
- Melting Point: 63-64°C
- Boiling Point: 260.0±0.0 °C at 760 mmHg
- Flash Point: 117.8±19.8 °C
- Refractive Index: 1.613
- PSA: 59.47000
- LogP: 2.32540
- Solubility: Insoluble in water.
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: S22-S24/25
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Safety Term:S22;S24/25
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M342933-100mg |
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate |
74772-16-0 | 100mg |
$ 80.00 | 2022-06-03 | ||
abcr | AB178753-1g |
Methyl 3-(1-pyrrolo)thiophene-2-carboxylate, 95%; . |
74772-16-0 | 95% | 1g |
€187.10 | 2025-02-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385240-1g |
Methyl 3-(1H-pyrrol-1-yl)thiophene-2-carboxylate |
74772-16-0 | 95+% | 1g |
¥756.00 | 2024-07-28 | |
A2B Chem LLC | AB75670-1mg |
METHYL 3-(1-PYRROLO)THIOPHENE-2-CARBOXYLATE |
74772-16-0 | >95% | 1mg |
$201.00 | 2024-04-19 | |
A2B Chem LLC | AB75670-500mg |
METHYL 3-(1-PYRROLO)THIOPHENE-2-CARBOXYLATE |
74772-16-0 | >95% | 500mg |
$228.00 | 2024-04-19 | |
A2B Chem LLC | AB75670-25g |
METHYL 3-(1-PYRROLO)THIOPHENE-2-CARBOXYLATE |
74772-16-0 | >95% | 25g |
$1591.00 | 2024-04-19 | |
Ambeed | A127255-5g |
Methyl 3-(1H-pyrrol-1-yl)thiophene-2-carboxylate |
74772-16-0 | 95+% | 5g |
$279.0 | 2024-04-17 | |
A2B Chem LLC | AB75670-10g |
METHYL 3-(1-PYRROLO)THIOPHENE-2-CARBOXYLATE |
74772-16-0 | >95% | 10g |
$802.00 | 2024-04-19 | |
Key Organics Ltd | 1R-0138-5mg |
methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate |
74772-16-0 | >95% | 5mg |
£46.00 | 2025-02-09 | |
Key Organics Ltd | 1R-0138-25g |
methyl 3-(1H-pyrrol-1-yl)-2-thiophenecarboxylate |
74772-16-0 | >95% | 25g |
£968.00 | 2025-02-09 |
Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate Related Literature
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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2. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:74772-16-0)Methyl 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylate

Purity:99%
Quantity:5g
Price ($):251.0